Cas no 1806057-83-9 (Methyl 2-bromo-4-chloro-3-cyanophenylacetate)

• Product Name: Methyl 2-bromo-4-chloro-3-cyanophenylacetate
• CAS No: 1806057-83-9
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4973229
• Update Time: 2025-05-22

Methyl 2-bromo-4-chloro-3-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-chloro-3-cyanophenylacetate

• Inchi： 1S/C10H7BrClNO2/c1-15-9(14)4-6-2-3-8(12)7(5-13)10(6)11/h2-3H,4H2,1H3
• InChI Key： TXGZECXCVULAKL-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CC=1CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-4-chloro-3-cyanophenylacetate

Comprehensive Overview of Methyl 2-bromo-4-chloro-3-cyanophenylacetate (CAS No. 1806057-83-9)

Methyl 2-bromo-4-chloro-3-cyanophenylacetate (CAS No. 1806057-83-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromo, chloro, and cyano functional groups, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, crop protection, and material science, aligning with current trends in sustainable and precision chemistry.

The compound's CAS number 1806057-83-9 is a critical identifier for regulatory and sourcing purposes. Its systematic name, Methyl 2-bromo-4-chloro-3-cyanophenylacetate, reflects its esterified phenylacetate backbone, which is modified with halogen and nitrile substituents. These features enhance its reactivity in cross-coupling reactions and nucleophilic substitutions, topics frequently searched in academic and industrial databases. Recent interest in green chemistry has also spurred investigations into its eco-friendly synthesis routes.

In pharmaceutical contexts, Methyl 2-bromo-4-chloro-3-cyanophenylacetate serves as a precursor for bioactive molecules targeting kinase inhibition and antimicrobial activity. Its cyano group is particularly noteworthy, as it often improves metabolic stability in drug candidates—a hot topic in medicinal chemistry forums. Meanwhile, agrochemical researchers leverage its halogenated structure to develop novel pesticides and herbicides, addressing global demands for food security solutions.

From a technical perspective, the compound's physical properties—such as solubility in organic solvents and melting point—are frequently queried in chemical databases. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for its characterization, reflecting the growing integration of analytical chemistry in quality control workflows. Suppliers often highlight its high purity grades (>98%) to meet stringent research standards.

Emerging trends in AI-driven molecular design have further amplified interest in CAS 1806057-83-9, as computational models predict its utility in structure-activity relationship (SAR) studies. This synergy between synthetic chemistry and machine learning aligns with the broader scientific community's focus on accelerated discovery. Additionally, its role in peptide modification and bioconjugation techniques is gaining traction, particularly in biopharmaceutical applications.

Safety and handling protocols for Methyl 2-bromo-4-chloro-3-cyanophenylacetate adhere to standard laboratory practices, with emphasis on personal protective equipment (PPE) and ventilation. While not classified as hazardous under common regulations, its halogenated nature warrants careful disposal to minimize environmental impact—a concern echoed in sustainability-focused research.

In summary, Methyl 2-bromo-4-chloro-3-cyanophenylacetate (CAS No. 1806057-83-9) exemplifies the intersection of innovation and practical application in modern chemistry. Its versatility across life sciences and industrial chemistry ensures its relevance in ongoing scientific advancements, making it a compound of enduring interest to researchers worldwide.